Cas no 94021-42-8 (Propanoic acid,2-methyl-, 2-(5-methyl-4-thiazolyl)ethyl ester)

Propanoic acid,2-methyl-, 2-(5-methyl-4-thiazolyl)ethyl ester structure
94021-42-8 structure
Product Name:Propanoic acid,2-methyl-, 2-(5-methyl-4-thiazolyl)ethyl ester
CAS No:94021-42-8
MF:C10H15NO2S
MW:213.29660153389
CID:803783
PubChem ID:3023273
Update Time:2025-04-19

Propanoic acid,2-methyl-, 2-(5-methyl-4-thiazolyl)ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid,2-methyl-, 2-(5-methyl-4-thiazolyl)ethyl ester
    • 2-(5-methyl-1,3-thiazol-4-yl)ethyl 2-methylpropanoate
    • 4-METHYL-5-THIAZOLEETHANOL ISOBUTYRATE
    • SCHEMBL3505544
    • Q27280858
    • 94021-42-8
    • UNII-IQX01OU9UR
    • 2-(5-methylthiazol-4-yl)ethylisobutyrate
    • DTXSID80869172
    • Propanoic acid, 2-methyl-, 2-(5-methyl-4-thiazolyl)ethyl ester
    • AKOS015951105
    • 2-(5-Methyl-4-thiazolyl)ethyl isobutyrate
    • IQX01OU9UR
    • EINECS 301-437-2
    • NS00065005
    • 2-(5-Methylthiazol-4-yl)ethyl isobutyrate
    • Inchi: 1S/C10H15NO2S/c1-7(2)10(12)13-5-4-9-8(3)14-6-11-9/h6-7H,4-5H2,1-3H3
    • InChI Key: KMEDDQQKAPHCLF-UHFFFAOYSA-N
    • SMILES: S1C=NC(=C1C)CCOC(C(C)C)=O

Computed Properties

  • Exact Mass: 213.08234989g/mol
  • Monoisotopic Mass: 213.08234989g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • Density: 1.116
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